4H-Benzo[a]quinolizin-4-one

• CAS No.: 61259-58-3
• Molecular Formula: C13H9NO
• Molecular Weight: 195.22 g/mol
• IUPAC Name: benzo[a]quinolizin-4-one
• InChI: InChI=1S/C13H9NO/c15-13-7-3-6-12-11-5-2-1-4-10(11)8-9-14(12)13/h1-9H
• InChI Key: GVSAARYACCSJNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN3C2=CC=CC3=O

Description

4H-Benzo[a]quinolizin-4-one is a unique heterocyclic compound with valuable physicochemical properties.

Synthetic Routes and Reaction Conditions:

Dearomatization–Rearomatization Strategy: This method involves the direct ortho C–H bond functionalization of pyridines under metal-free conditions.

One-Pot Multicomponent Approach: Using carbon dioxide as a C1 precursor, this method employs Ag2O in conjunction with Cs2CO3 to promote a multicomponent tandem reaction forming two new C–C and one new C–N bonds.

Tandem Horner–Wadsworth–Emmons Olefination/Cyclisation: This method allows facile access to substituted 4H-quinolizin-4-ones encoded with a range of functional groups.

Industrial Production Methods:

• The industrial production methods for this compound are not extensively documented, but the synthetic routes mentioned above can be scaled up for industrial applications.

Types of Reactions:

Reduction: The compound can be reduced to partially- or fully-saturated heterocyclic systems, generally termed as quinolizidines.

Substitution: The compound can undergo substitution reactions, particularly in the presence of suitable nucleophiles or electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide may be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed.

Substitution: Conditions vary depending on the specific substitution reaction, but common reagents include halogens, acids, and bases.

Major Products:

• The major products formed from these reactions include various substituted derivatives of this compound, which can exhibit different biological activities.

Scientific Research Applications

4H-Benzo[a]quinolizin-4-one has a broad spectrum of applications in scientific research:

Chemistry: It serves as a key intermediate in the synthesis of complex organic molecules.

Biology: The compound has shown potential in biological studies due to its unique structure and bioactivity.

Medicine: It is being explored for its potential as a pharmacophore in drug development, particularly for its anti-ulcerative, anti-allergic, and antibacterial activities.

Industry: The compound’s unique properties make it valuable in the development of new materials and industrial chemicals.

Mechanism of Action

The mechanism by which 4H-Benzo[a]quinolizin-4-one exerts its effects involves several molecular targets and pathways:

Molecular Targets: The compound selectively activates the M1 muscarinic receptor and inhibits HIV integrase and phosphoinositide-3-kinase (PI3K).

Pathways Involved: The activation of these targets leads to various biological effects, including anti-ulcerative and anti-allergic activities.

Comparison with Similar Compounds

4H-Benzo[a]quinolizin-4-one can be compared with other similar compounds, highlighting its uniqueness:

Similar Compounds: Quinolizinones, quinolizidines, and other heterocyclic compounds with a bridgehead nitrogen atom.